Cas no 57-88-5 (Cholesterol)

• Product Name: Cholesterol
• CAS No: 57-88-5
• MF: C₂₇H₄₆O
• MW: 386.6535
• MDL: MFCD00003646
• CID: 33678
• PubChem ID: 5997
• Update Time: 2025-07-31

Cholesterol Chemical and Physical Properties

Names and Identifiers

• 6-Cholesten-3b-ol
• 5-Cholesten-3beta-ol
• cholesterol from lanolin
• cholesterol from hog liver
• Cholesterol, NF
• (3beta)-cholest-5-en-3-ol
• (3.beta.)-Cholest-5-en-3-ol
• (3β)-cholest-5-en-3-ol
• 3β-hydroxycholest-5-ene
• 5,6-Cholesten-3beta-ol
• 5:6-cholesten-3-beta-ol
• 5:6-Cholesten-3beta-ol
• 5-Cholesten-3B-ol
• 5-cholesten-3β-ol
• Cholest-5-en-3beta-ol
• 3beta-hydroxycholest-5-ene
• 3beta-hydroxy-5-cholestene
• Cholesterol (stabilized with alpha-Tocopherol)
• Cholest-5-en-3-ol
• Cholest-5-en-3β-ol
• Cholesterol
• CHOLESTEROL (AS)
• Cholesterol solution
• Cholesterol, Semi-synthetic
• 20-Dihydro Cortexolone
• 20-Dihydro-11-deoxycortisol
• 3β-Hydroxy-5-cholestene
• cholesterin
• cholest-5-en-3β-ol ; 110796
• cholest-5-en-3β-ol; 110797
• CHO-HP
• Cholesteryl alcohol
• Cholestrin
• Dusoline
• Dusoran
• Cordulan
• Cholesterine
• Cholestrol
• Hydrocerin
• Kathro
• Dythol
• Lanol
• Super hartolan
• Provitamin D
• Cholesterol base H
• Lidinite
• Lidinit
• Nimco cholesterol base H
• Wool alcohols B. P.
• (-)-Cholesterol
• Tegolan (VAN)
• Cholest-5-en-3-beta-ol
• Tegolan
• Cholest-5-en-3-ol (3beta)-
• 3-beta-Hydroxycholest-5-ene
• Dataset-S1.258
• 34026-89-6
• 57-88-5
• (3beta,14beta,17alpha)-cholest-5-en-3-ol
• 5:6-Cholesten-3-ol
• NSC-8798
• Cholesterol, Vetec(TM) reagent grade, >=92.5%
• epicholesterin
• 3.beta.-Hydroxycholest-5-ene
• AB00443913_03
• 20bFH-cholest-5-en-3b-ol
• CHOLESTEROL [JAN]
• Tox21_111595
• delta(sup 5)-Cholesten-3-beta-ol
• CHOLESTEROL [VANDF]
• Q43656
• (3H)-Cholesterol
• CAS-57-88-5
• CHOLESTEROL (USP-RS)
• Cholesterol, 99.0%
• 5-Cholesten-3ss--ol
• Cholesterol, European Pharmacopoeia (EP) Reference Standard
• CHOLESTEROL [WHO-DD]
• Cholest-5-en-3-ol (3beta)-, labeled with tritium
• Cholesterol1551
• Cholesterol, from lanolin, >=95.0% (GC)
• WLN: L E5 B666 LUTJ A1 E1 FY1&3Y1&1 OQ
• DB04540
• BIDD:PXR0095
• CHOLESTEROL (MART.)
• (+)-ent-Cholesterol
• NCGC00159351-03
• Soya phospholipon & Cholesterol (2:1 molar ratio)
• 3beta-cholest-5-en-3-ol
• CHOLESTEROL (II)
• D00040
• AKOS005267135
• GTPL2718
• cholest-5-en-3b-ol
• W-105431
• 80356-14-5
• CS-1096707
• CHEBI:140435
• F70214
• Epitope ID:150761
• Cholesterol 10 microg/mL in Acetonitrile
• CHOLESTEROL [MI]
• Cholesterol,(S)
• Liquid crystal CN/9
• CHOLESTEROL [USP-RS]
• CHOLESTEROL (EP MONOGRAPH)
• Cholesterol, Pharmaceutical Secondary Standard; Certified Reference Material
• DTXCID402401
• 5BBA213B-ECF4-44AF-8AAF-8A0120F2F886
• CHOLESTEROL [EP MONOGRAPH]
• Cholesterol [BAN:JAN:NF]
• EN300-323186
• Cholesterol (TN)
• LMST01010001
• Cholesterol (Excipient)
• .DELTA.5-Cholesten-3-.beta.-ol
• Cholest-5-en-3-ol, (3.beta.)- #
• CHEBI:16113
• CHOLESTEROL [MART.]
• AI3-03112
• Dastar
• NSC8798
• Cholesterinum
• CHOLESTEROL [II]
• Phospholipon & Cholesterol
• Analytical Reagent,>95.0%(HPLC)
• s4154
• 3h-cholesterol
• CMC_13392
• 5,6-Cholesten-3.beta.-ol
• ALFQ component cholesterol
• Cholest-5-en-3-ol (3.beta.)-
• HSDB 7106
• Fancol CH
• 20-epi-cholesterol
• Cholesterol, tested according to Ph.Eur.
• Cholesterol, from lanolin, >=99.0% (GC)
• Cholesterol, powder, BioReagent, suitable for cell culture, >=99%
• BIDD:ER0548
• Cholesterol, United States Pharmacopeia (USP) Reference Standard
• (1S,2R,5S,10S,11S,14R,15R)-2,15-dimethyl-14-[(2R)-6-methylheptan-2-yl]tetracyclo[8.7.0.0;{2,7}.0;{11,15}]heptadec-7-en-5-ol
• SMP1_000069
• 129111-15-5
• Z2033589790
• C00187
• Cholesterol (>99%)
• Cholest-5-en-3-ol (3beta)
• 3ss--Hydroxy-5-cholestene
• 1zhy
• Cholest-5-en-3-ol, (3-.beta.)-
• BP-26125
• (1R,3aS,3bS,7S,9aR,9bS,11aR)-9a,11a-dimethyl-1-[(2R)-6-methylheptan-2-yl]-1H,2H,3H,3aH,3bH,4H,6H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-ol
• Cholest-5-en-3-ol, (3beta)-
• NCGC00159351-02
• C3624
• CCRIS 2834
• CHEMBL112570
• CHOLESTEROL (IARC)
• BDBM20192
• 10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• HY-N0322
• (3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-((R)-6-methylheptan-2-yl)-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol
• Cholesterol (JP18/NF)
• EC 200-353-2
• CHOLESTEROL [HSDB]
• Army Liposome Formulation component cholesterol
• ALF component cholesterol
• CHOLESTEROL [IARC]
• GS-6857
• Cholesterol-t
• Provitamin-d
• Cholesterol, 94%
• 5-cholestene-3beta-ol
• Cholesterol, >=95% (GC), powder, Ash, free
• EINECS 200-353-2
• Nimco cholesterol base No. 712
• 5-Cholesten-3.beta.-ol
• Delta5-Cholesten-3beta-ol
• CS-5106
• NSC 8798
• (3S,8S,9S,10R,13R,14S,17R)-17-[(1R)-1,5-dimethylhexyl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• (20bFH)-cholest-5-en-3b-ol
• 97C5T2UQ7J
• Cholesterol?
• (3b)-cholest-5-en-3-ol
• UNII-97C5T2UQ7J
• CHOLESTERINUM [HPUS]
• HY-N0322B
• NS00005787
• MFCD00003646
• (3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• DTXSID3022401
• 22243-67-0
• 20-iso-cholesterol
• Cholesterol, NIST(R) SRM(R) 911c
• 5:6-Cholesten-3.beta.-ol
• Cholesterol, Sigma Grade, >=99%
• Cholest-5-en-3.beta.-ol

• MDL： MFCD00003646
• Inchi： 1S/C27H46O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9,18-19,21-25,28H,6-8,10-17H2,1-5H3/t19-,21+,22+,23-,24+,25+,26+,27-/m1/s1
• InChI Key： HVYWMOMLDIMFJA-DPAQBDIFSA-N
• SMILES： O([H])[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])C(C1([H])[H])=C([H])C([H])([H])[C@]1([H])[C@]2([H])C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])[C@@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@]21[H]
• BRN： 1915888

Computed Properties

• Exact Mass: 386.35500
• Monoisotopic Mass: 386.354866087 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.7
• Topological Polar Surface Area: 20.2
• Molecular Weight: 386.7

Experimental Properties

• Color/Form: Powder
• Density: 1.067 g/mL at 25 °C(lit.)
• Melting Point: 147-149 °C (lit.)
• Boiling Point: 360 °C(lit.)
• Flash Point: 250 ºC
• Refractive Index: 1.5250 (estimate)
• Solubility: H2O: 0.002 mg/mL
• Water Partition Coefficient: Negligible
• PSA: 20.23000
• LogP: 7.38870
• Odor: Almost odorless
• Sensitiveness: Sensitive to light
• Merck: 2201
• Specific Rotation: -36 º (c=2, dioxane)
• λmax: 212(Hexane)(lit.)
• Color/Form: 500 ×
• Vapor Pressure: VP: 0.171 mm Hg at 149 °C
• pka: 15.03±0.70(Predicted)
• Solubility: negligible

Cholesterol Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：UN 1170 3/PG 3
• WGK Germany：1
• Hazard Category Code： 10-48/20/22-40-38-22-36/37/38-67-36/38-20-63
• Safety Instruction： S24/25-S22-S36/37
• RTECS：FZ8400000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：−20°C
• Risk Phrases：R10
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives
• Euonymus japonicus Thunb.
• Natural Products and Extracts Plant Extracts Plant based Erucaria microcarpa
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances

Additional information on Cholesterol

The Comprehensive Guide to Cholesterol (CAS No. 57-88-5): Properties, Functions, and Health Implications

Cholesterol (CAS No. 57-88-5) is a vital lipid molecule that plays a crucial role in human physiology. This sterol compound is essential for cell membrane structure, hormone synthesis, and bile acid production. As a lipophilic molecule, cholesterol is insoluble in water but soluble in organic solvents, making it a fundamental component of biological systems. The chemical formula C₂₇H₄₆O reflects its complex structure, featuring four fused hydrocarbon rings and a hydroxyl group.

Recent studies highlight growing public interest in cholesterol management, particularly regarding HDL and LDL cholesterol levels. Many health-conscious individuals search for "how to lower cholesterol naturally" or "best foods for cholesterol control," reflecting widespread concern about cardiovascular health. The cholesterol metabolism pathway has become a hot topic in nutritional science, with researchers investigating the relationship between dietary cholesterol and blood lipid profiles.

In biochemistry, cholesterol biosynthesis occurs primarily in the liver through the mevalonate pathway. This metabolic process involves more than 30 enzymatic steps, with HMG-CoA reductase serving as the rate-limiting enzyme. Pharmaceutical interventions targeting cholesterol synthesis, such as statins, remain among the most prescribed medications worldwide. The cholesterol transport system, mediated by lipoproteins, ensures proper distribution throughout the body while maintaining cholesterol homeostasis.

The structural role of cholesterol in cell membranes cannot be overstated. It modulates membrane fluidity and permeability while participating in lipid raft formation - specialized microdomains crucial for cellular signaling. Beyond its structural functions, cholesterol serves as the precursor for all steroid hormones, including cortisol, estrogen, and testosterone. The conversion of cholesterol to bile acids in the liver represents another critical metabolic pathway supporting digestion.

Current research explores innovative approaches to cholesterol regulation, including nutraceuticals that modulate cholesterol absorption in the gut. Functional foods enriched with plant sterols and stanols have gained popularity as natural cholesterol-lowering agents. Scientific investigations continue to unravel the complex interplay between genetic factors affecting cholesterol and environmental influences such as diet and exercise.

From an industrial perspective, cholesterol finds applications in pharmaceutical formulations, cosmetic products, and research reagents. Its amphipathic nature makes it valuable for liposome preparation in drug delivery systems. In laboratory settings, cholesterol standards are indispensable for analytical methods like HPLC and mass spectrometry. The compound's stability and well-characterized properties ensure its continued importance across multiple scientific disciplines.

Emerging trends in cholesterol research focus on its role in brain health and neurodegenerative diseases. Scientists are investigating the connection between cholesterol metabolism in the brain and conditions like Alzheimer's disease. Another growing area examines the gut microbiome and cholesterol relationship, revealing how intestinal bacteria influence lipid metabolism. These cutting-edge studies demonstrate that our understanding of cholesterol's biological significance continues to evolve.

For individuals monitoring their health, understanding cholesterol test results has become increasingly important. Medical professionals emphasize the importance of regular lipid profile testing to assess total cholesterol levels and lipoprotein ratios. Public health campaigns promote awareness about maintaining optimal cholesterol ratios through lifestyle modifications, reflecting the compound's central role in preventive medicine.

The commercial market for cholesterol-related products continues to expand, ranging from dietary supplements to diagnostic kits. Manufacturers prioritize high-purity cholesterol extraction methods to meet pharmaceutical-grade standards. Analytical techniques for cholesterol quantification have become more sophisticated, enabling precise measurements in complex biological matrices. These advancements support both clinical applications and basic research into cholesterol's multifaceted roles.

Environmental scientists have begun studying cholesterol degradation pathways in ecosystems, particularly its persistence and transformation in wastewater systems. This research contributes to our understanding of how natural systems process sterol compounds. Meanwhile, food scientists investigate cholesterol oxidation products that form during cooking, assessing their potential health impacts and developing mitigation strategies.

Educational resources about cholesterol biochemistry remain in high demand as both healthcare professionals and the general public seek accurate information. Reputable sources emphasize evidence-based approaches to cholesterol management strategies, countering widespread misconceptions. The scientific community continues to refine its recommendations regarding dietary cholesterol intake guidelines, reflecting ongoing research into individual variability in cholesterol metabolism.

Technological innovations have improved cholesterol detection methods, enabling point-of-care testing and home monitoring devices. These developments empower individuals to track their cholesterol levels more conveniently while providing healthcare providers with better tools for preventive care. The integration of artificial intelligence in cholesterol data analysis promises to enhance personalized medicine approaches to lipid management.

As our scientific understanding deepens, cholesterol research continues to reveal surprising connections to various physiological processes. From its fundamental role in cell membrane dynamics to its involvement in chronic disease pathways, this remarkable molecule remains at the forefront of biomedical investigation. The ongoing study of cholesterol's biological functions ensures its continued relevance across multiple scientific and medical disciplines.